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Compound of Interest

Compound Name:
5-tert-Butyl-2-

(chloromethyl)oxazole

Cat. No.: B1282078 Get Quote

Essential Safety and Handling Guide for 5-tert-Butyl-
2-(chloromethyl)oxazole
This document provides critical safety and logistical information for the handling of 5-tert-Butyl-
2-(chloromethyl)oxazole (CAS No. 224441-73-0). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by outlining

necessary personal protective equipment, operational protocols, and disposal plans.

Chemical Identifier:

Name: 5-tert-Butyl-2-(chloromethyl)oxazole

CAS Number: 224441-73-0

Molecular Formula: C₈H₁₂ClNO[1]

Hazard Summary: This chemical is classified as hazardous. According to the Global

Harmonized System (GHS), it is corrosive and harmful if swallowed.[2]

Signal Word: Danger[2]

Hazard Statements: H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye

damage).[2]
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling this substance.

The following table summarizes the recommended PPE.

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes that

can cause severe eye

damage.

Hand Protection
Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Prevents severe skin burns

upon contact.

Body Protection Protective clothing, lab coat.
Shields skin from accidental

exposure.

Respiratory Protection
Use in a well-ventilated area or

with a respirator.

Avoid inhalation of vapors or

mists.

Experimental Protocol: Safe Handling and Disposal
Adherence to the following step-by-step guide is crucial for minimizing risk during the handling

and use of 5-tert-Butyl-2-(chloromethyl)oxazole.

1. Preparation and Precautionary Measures:

Before beginning work, ensure all necessary PPE is available and in good condition.

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Locate the nearest emergency eyewash station and safety shower before starting any

procedure.

Avoid eating, drinking, or smoking in the handling area.[3]

2. Handling the Chemical:
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Wear the appropriate PPE as specified in the table above.[4]

Avoid direct contact with the skin, eyes, and clothing.[3]

Do not inhale any fumes, mists, or vapors.[3]

After handling, wash hands and any exposed skin thoroughly.[3]

3. Storage:

Store in a tightly closed container.[3]

Keep in a dry, cool, and well-ventilated place.[3] The recommended storage temperature is

4°C.[2]

Store locked up.[3]

4. Spill and Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing and wash it before reuse. If skin irritation or burns occur, get

medical advice/attention.[3]

Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel

unwell.[3]

5. Disposal:

Dispose of contents and container to an approved waste disposal plant.[3]

Waste materials should be stored separately and handed over to a professional waste

treatment company to avoid environmental pollution.[4]
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Operational Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5-tert-Butyl-2-
(chloromethyl)oxazole, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 5-tert-Butyl-2-(chloromethyl)oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

